Cas no 10361-12-3 (Octadecyl 3,4,5-Trihydroxybenzoate)

Octadecyl 3,4,5-Trihydroxybenzoate Properties

Names and Identifiers

• Octadecyl 3,4,5-trihydroxybenzoate
• Octadecyl Gallate
• Stearyl Gallate
• Gallicacidstearylester
• 3,4,5-Trihydroxybenzoic acid stearyl ester
• Gallic Acid Stearyl Ester
• Benzoic acid, 3,4,5-trihydroxy-, octadecyl ester
• 3,4,5-trihydroxy benzoic acid stearyl ester
• M6740S6023
• Nipagallin ST
• Marupi gallate S
• Stearyl gallate [INCI]
• Gallic acid, octadecyl ester
• Stearyl-gallat
• 3,4,5-Trihydroxybenzoic acid octadecyl ester
• KSC492Q4L
• Jsp000365
• +Expand

• MDL： MFCD00016429
• InChIKey： BRNPAEUKZMBRLQ-UHFFFAOYSA-N
• Inchi： 1S/C25H42O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-30-25(29)21-19-22(26)24(28)23(27)20-21/h19-20,26-28H,2-18H2,1H3
• SMILES： O(C(C1C([H])=C(C(=C(C=1[H])O[H])O[H])O[H])=O)C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 422.30300
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 19
• Monoisotopic Mass: 422.303
• Heavy Atom Count: 30
• Complexity: 402
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.1
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 87

Experimental Properties

• LogP: 7.22170
• PSA: 86.99000
• Refractive Index: 1.519
• Boiling Point: 583°C at 760 mmHg
• Melting Point: 103.0 to 106.0 deg-C
• Flash Point: 187.8°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.048

Octadecyl 3,4,5-Trihydroxybenzoate Security Information

• WGK Germany：3
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi

Octadecyl 3,4,5-Trihydroxybenzoate Customs Data

• HS CODE：2918290000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters